N-[2-(2-methoxyethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[2-(2-methoxyethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C13H18N2O6S/c1-19-6-4-15-22(17,18)7-5-14-13(16)10-2-3-11-12(8-10)21-9-20-11/h2-3,8,15H,4-7,9H2,1H3,(H,14,16)
• InChI Key: GEPRHJBJJBLFBR-UHFFFAOYSA-N
• Canonical SMILES: COCCNS(=O)(=O)CCNC(=O)C1=CC2=C(C=C1)OCO2
• Molecular Formula: C13H18N2O6S
• Molecular Weight: 330.36 g/mol

Description

“N-[2-(2-methoxyethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide” is a complex organic compound. It contains a benzodioxole group (a benzene ring fused with a 1,3-dioxole), a carboxamide group (a carboxylic acid amide), and a sulfamoyl group (a sulfur atom bonded to two oxygen atoms and an amine). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze molecular structures.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The benzodioxole could undergo electrophilic aromatic substitution, the carboxamide could participate in hydrolysis or condensation reactions, and the sulfamoyl group could engage in various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity. Analytical techniques like chromatography or spectroscopy could be used to study these properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it could interact with biological targets like enzymes or receptors. The specific functional groups in the compound could play key roles in these interactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal.